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Compound of Interest

Compound Name: Epoformin
CAS No.: 52146-62-0
Cat. No.: B14651740
Get Quote
. J

Disclaimer: The chemical "Epoformin” could not be identified in standard chemical and safety
databases. The following information is provided for Metformin, a common antidiabetic drug
used in research, which is presumed to be the intended subject of this inquiry.

This guide provides crucial safety and logistical information for laboratory professionals
handling Metformin. Adherence to these procedures is essential for maintaining a safe
research environment.

Personal Protective Equipment (PPE)

When handling Metformin, especially in its powdered form, the following personal protective
equipment is mandatory to prevent exposure.
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PPE Category Specification Rationale

To prevent skin contact.
) o Gloves must be inspected
Hand Protection Nitrile rubber gloves.[1] )
before use and changed if

contaminated.[2]

o To protect against splashes,
Safety glasses with side-
. i dust, and aerosols.[3] An
) shields, chemical splash )
Eye/Face Protection ) emergency eyewash station
goggles, or a full face shield.[3]

[4]

should be readily accessible.

[3][5]

Laboratory coat or work
Ski d Bod uniform.[6] Impervious clothing  To prevent contamination of
in and Bo
Y may be required depending on  personal clothing.[1]

the scale of work.[3][5]

A NIOSH/MSHA approved Metformin dust may cause
respirator should be used if respiratory irritation.[5] Use

Respiratory there is a risk of inhaling dust should be in a well-ventilated
or fumes, especially when area, preferably with local

established exposure limits are  exhaust ventilation like a fume
exceeded.[1] hood.[1][2]

Toxicological Data

Metformin is classified as harmful if swallowed and can cause skin and serious eye irritation.[5]

[7]

Toxicity Metric Value and Species Reference
Oral LD50 1,450 mg/kg (mouse) [7]
Oral LD50 1 g/kg (rat) [7]
Intraperitoneal LD50 500 mg/kg (rat) [7]
Subcutaneous LD50 300 mg/kg (rat) [7]
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No established occupational exposure limits (e.g., PEL, TLV) for Metformin have been noted.[1]

[2](3]1[5]

First Aid Procedures

Immediate action is critical in the event of an exposure.

Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.[8][9]

Eye Contact Remove contact lenses if present and easy to
do.[1][9] If irritation persists, seek medical
attention.[1][9]

Immediately wash skin with soap and plenty of
water for at least 15 minutes.[8] Remove

Skin Contact contaminated clothing and wash it before reuse.
[1][8] Get medical attention if symptoms occur or

irritation persists.[8][9]

Move the exposed person to fresh air
immediately.[1] If breathing is difficult, provide

Inhalation oxygen. If breathing has stopped, begin artificial
respiration.[1] Seek immediate medical
attention.[10]

Rinse mouth with water if the person is
conscious.[1] Do NOT induce vomiting unless
directed by medical personnel.[1][8] Never give

Ingestion anything by mouth to an unconscious person.[2]
[8] Call a physician or poison control center
immediately.[2][9] Ingestion of large amounts
may be harmful.[10]

Operational Plans
Safe Handling Protocol
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Adherence to a strict handling protocol minimizes the risk of exposure and contamination.

-

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

~

Preparation

Review SDS

Ensure ventilation
(Fume Hood)

- J
Proceed to handling
4 N

Handling
v

in a designated area

CVeigh/handle Metformin powdeD

G/Iinimize dust generatiorD

Keep containers
tightly closed

J

-
Complete handling
Post-Handling )
\ 4
Decontaminate work surfaces]
Remove PPE carefully
Wash hands thoroughly
- J

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 4/10

Tech Support


https://www.benchchem.com/product/b14651740/docs?utm_src=pdf-body-img#essential-safety-and-handling-protocols-for-metformin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14651740?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Caption: Workflow for Safe Handling of Metformin.

Spill Cleanup Plan

In the event of a spill, a structured and immediate response is necessary to contain and clean
the material safely.

Protocol Steps:

o Ensure Safety: Evacuate non-essential personnel from the area.[11] Ensure adequate
ventilation.[12][11]

o Wear Appropriate PPE: At a minimum, wear double nitrile gloves, safety goggles, a lab coat,
and if dealing with a large amount of powder, a respirator.[13]

e Contain the Spill:

o For dry spills (powder): Gently cover the spill with a damp paper towel or absorbent gauze
to avoid making the dust airborne.[13]

o For liquid spills: Cover the spill with an inert absorbent material (e.qg., cloth, fleece, or
commercial sorbent pads).[1] Do not use combustible materials like sawdust.[1]

e Clean the Area:

o Carefully scoop or sweep up the contained material and place it into a suitable, labeled
container for disposal.[12][9] Avoid generating dust during cleanup.[2][4]

o Clean the spill area thoroughly with soap and water, followed by a rinse with water.[1][13]
[14] Some protocols recommend cleaning the area three times.[14]

o Dispose of Waste: All contaminated materials (absorbent pads, gloves, etc.) must be placed
in a sealed, labeled hazardous waste container.[13][14]

o Post-Cleanup: Remove PPE and dispose of it in the hazardous waste container.[13]
Thoroughly wash hands and any exposed skin with soap and water.[13] Restock the spill kit.
[15]
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Caption: Step-by-step procedure for Metformin spill cleanup.
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Disposal Plan

Proper disposal of Metformin and associated contaminated waste is crucial to prevent

environmental contamination.
Protocol Steps:

« |dentify Waste: Keep all Metformin waste, including unused product and contaminated lab
supplies (e.g., gloves, wipes, containers), separate from general trash.

» Containerize: Place waste into a clearly labeled, sealed, and suitable container to prevent
leakage.[9][16] Leave chemicals in their original containers where possible and do not mix

with other waste.

o Follow Institutional Guidelines: All chemical waste must be disposed of in accordance with
local, state, and federal regulations. This is typically handled through your institution's
Environmental Health and Safety (EHS) office.

o Household Disposal (Not for Labs): For unused tablets outside a lab setting, the FDA
recommends mixing the medicine with an undesirable substance like coffee grounds or cat
litter, placing it in a sealed bag, and throwing it in the household trash.[17] However, drug
take-back programs are the preferred method.[17] Flushing is not recommended unless

specifically instructed.[18]
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Caption: Logical flow for the disposal of Metformin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. paipharma.com [paipharma.com]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b14651740/docs?utm_src=pdf-body-img#essential-safety-and-handling-protocols-for-metformin
https://www.benchchem.com/product/b14651740?utm_src=pdf-custom-synthesis#bc-rfq
https://paipharma.com/wp-content/uploads/2023/01/Metformin-SDS_Sept-2018.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14651740?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

. cleanchemlab.com [cleanchemlab.com]

. file.medchemexpress.com [file.medchemexpress.com]
. Static.cymitquimica.com [static.cymitquimica.com]

. file.chemscene.com [file.chemscene.com]

. merck.com [merck.com]

. cdn.caymanchem.com [cdn.caymanchem.com]

. vionausa.com [vionausa.com]

°
(o] (00] ~ (o)) ol B w N

. fishersci.com [fishersci.com]

¢ 10. ajantapharmausa.com [ajantapharmausa.com]

e 11. chemicalbook.com [chemicalbook.com]

e 12. sds.metasci.ca [sds.metasci.ca]

e 13. How to Handle Hazardous Drug Spills [educat.med.utah.edu]

e 14. Instructions for Cleaning Spills of Liquid Hazardous Drugs | Duke OESO
[safety.duke.edu]

e 15. Bio Spill Cleanup Procedures | Environmental Health & Safety | Michigan State
University [ehs.msu.edu]

e 16. fda.gov [fda.gov]
e 17. How to safely throw away old medicines - Vital Record [vitalrecord.tamu.edu]
e 18. pfizer.com [pfizer.com]

¢ To cite this document: BenchChem. [Essential Safety and Handling Protocols for Metformin].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14651740/docs#essential-safety-and-handling-
protocols-for-metformin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=2357
https://file.medchemexpress.com/batch_PDF/HY-17471A/Metformin-hydrochloride-SDS-MedChemExpress.pdf
https://static.cymitquimica.com/products/45/pdf/sds-1396309.pdf
https://file.chemscene.com/pdf/UsaMSDS/MSDSUSACS-0009563.pdf
https://www.merck.com/docs/product/safety-data-sheets/hh-sds/Sitagliptin%20and%20Metformin%20Formulation_HH_CA_EN.pdf
https://cdn.caymanchem.com/cdn/msds/13118m.pdf
https://vionausa.com/wp-content/uploads/2020/01/SDS-Metformin-HCl-ER-Tablets.pdf
https://www.fishersci.com/store/msds?partNumber=AC429720050&productDescription=1+1-DIMETHYLBIGUANIDE+HY+5GR&vendorId=VN00032119&countryCode=US&language=en
https://ajantapharmausa.com/wp-content/uploads/2022/05/Metformin-Hydrochloride-Extended-Release-Tablets-USP-RLD-Fortamet.pdf
https://www.chemicalbook.com/msds/metformin.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJibmVwczI4cHJibWNsdGdsOWljb2poaTg0cWphIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lJNTA2XzExMTUtNzAtNF9NZXRmb3JtaW4gSENsLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJSTUwNl8xMTE1LTcwLTRfTWV0Zm9ybWluJTIwSENsLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--bdf7bfaece0cb5034c6369be082176b2c71eed9e/MetaSci_MSII506_1115-70-4_Metformin%20HCl.pdf
https://educat.med.utah.edu/content/HOSTED/60037/How_to_Handle_Hazardous_Drug_Spills/Revised_Hazardous_Drug_Module_print.html
https://www.safety.duke.edu/spill-response/instructions-cleaning-spills-liquid-hazardous-waste
https://www.safety.duke.edu/spill-response/instructions-cleaning-spills-liquid-hazardous-waste
https://ehs.msu.edu/lab-clinic/bio/biospill-cleanup.html
https://ehs.msu.edu/lab-clinic/bio/biospill-cleanup.html
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://vitalrecord.tamu.edu/how-to-safely-throw-away-old-medicines/
https://www.pfizer.com/news/articles/how_to_dispose_of_unused_medicine_responsibly_to_protect_the_environment
https://www.benchchem.com/product/b14651740/docs#essential-safety-and-handling-protocols-for-metformin
https://www.benchchem.com/product/b14651740/docs#essential-safety-and-handling-protocols-for-metformin
https://www.benchchem.com/product/b14651740/docs#essential-safety-and-handling-protocols-for-metformin
https://www.benchchem.com/product/b14651740/docs#essential-safety-and-handling-protocols-for-metformin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14651740?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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